Cas no 1914060-06-2 (4-(Cyclohex-1-en-1-yl)phenylboronic acid)

4-(Cyclohex-1-en-1-yl)phenylboronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a key methodology for forming carbon-carbon bonds in organic synthesis. The cyclohexenyl moiety enhances steric and electronic properties, improving selectivity in coupling reactions with aryl or vinyl halides. This compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its use in catalytic systems. Its structural features make it valuable in pharmaceutical and materials science research, particularly for constructing complex biaryl or conjugated systems. The boronic acid group allows for efficient functionalization while maintaining compatibility with sensitive substrates.
4-(Cyclohex-1-en-1-yl)phenylboronic acid structure
1914060-06-2 structure
Product Name:4-(Cyclohex-1-en-1-yl)phenylboronic acid
CAS No:1914060-06-2
MF:C12H15BO2
MW:202.057303667068
CID:4629624
Update Time:2025-06-08

4-(Cyclohex-1-en-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Cyclohex-1-en-1-yl)phenylboronic acid
    • [4-(cyclohexen-1-yl)phenyl]boronic acid
    • Inchi: 1S/C12H15BO2/c14-13(15)12-8-6-11(7-9-12)10-4-2-1-3-5-10/h4,6-9,14-15H,1-3,5H2
    • InChI Key: CYLLYELXGUEYMB-UHFFFAOYSA-N
    • SMILES: OB(C1C=CC(=CC=1)C1=CCCCC1)O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 230
  • Topological Polar Surface Area: 40.5

4-(Cyclohex-1-en-1-yl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AI43288-1g
4-(Cyclohex-1-en-1-yl)phenylboronic acid
1914060-06-2 97%
1g
$494.00 2024-04-20
A2B Chem LLC
AI43288-5g
4-(Cyclohex-1-en-1-yl)phenylboronic acid
1914060-06-2 97%
5g
$1642.00 2024-04-20
1PlusChem
1P00I3AW-1g
4-(Cyclohex-1-en-1-yl)phenylboronic acid
1914060-06-2 97%
1g
$649.00 2025-02-28
1PlusChem
1P00I3AW-5g
4-(Cyclohex-1-en-1-yl)phenylboronic acid
1914060-06-2 97%
5g
$2158.00 2025-02-28

4-(Cyclohex-1-en-1-yl)phenylboronic acid Related Literature

Additional information on 4-(Cyclohex-1-en-1-yl)phenylboronic acid

Introduction to 4-(Cyclohex-1-en-1-yl)phenylboronic acid (CAS No. 1914060-06-2)

4-(Cyclohex-1-en-1-yl)phenylboronic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1914060-06-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is characterized by its unique structural motif, featuring a phenyl ring substituted with a cyclohexene moiety, which imparts distinct chemical and biological properties. The compound's utility stems from its ability to participate in various biochemical interactions, making it a valuable tool in drug discovery and material science.

The structure of 4-(Cyclohex-1-en-1-yl)phenylboronic acid consists of a benzene ring connected to a cyclohexene group through a phenyl-boronic acid linkage. This configuration allows the molecule to exhibit both aromatic and olefinic characteristics, enabling it to engage in multiple types of chemical reactions. Boronic acids are well-known for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a pivotal method in organic synthesis that facilitates the formation of carbon-carbon bonds. The presence of the cyclohexene group in this compound enhances its reactivity and solubility, making it particularly useful in pharmaceutical applications.

In recent years, 4-(Cyclohex-1-en-1-yl)phenylboronic acid has been extensively studied for its potential applications in biomedical research. Boronic acids have demonstrated efficacy as inhibitors of enzymes and as probes for studying protein-ligand interactions. The cyclohexene substituent in this compound contributes to its ability to interact with biological targets in a selective manner, which is crucial for developing targeted therapies. For instance, boronic acids have been explored as inhibitors of glycosidases, enzymes involved in carbohydrate metabolism. The unique structural features of 4-(Cyclohex-1-en-1-yl)phenylboronic acid make it a promising candidate for designing novel inhibitors with improved pharmacological profiles.

One of the most compelling aspects of 4-(Cyclohex-1-en-1-yl)phenylboronic acid is its role in the development of advanced materials. The compound's ability to form stable complexes with metals and other organic molecules has led to its use in the creation of metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have applications in catalysis, gas storage, and separation technologies. The phenyl-boronic acid linkage provides a versatile platform for designing functional materials with tailored properties. Researchers have leveraged this compound to create porous materials that can selectively adsorb specific molecules, demonstrating its potential in environmental remediation and industrial processes.

The pharmaceutical industry has also shown keen interest in 4-(Cyclohex-1-en-1-yl)phenylboronic acid due to its potential as a lead compound for drug development. Boronic acid derivatives have been successfully incorporated into therapeutic agents targeting various diseases, including cancer and infectious disorders. The cyclohexene group enhances the molecule's bioavailability and metabolic stability, which are critical factors for drug efficacy. Recent studies have highlighted the compound's ability to modulate signaling pathways involved in cell proliferation and apoptosis, making it a candidate for anticancer therapies. Additionally, its interaction with biomolecules has been investigated for applications in diagnostic imaging and biosensing.

In conclusion, 4-(Cyclohex-1-en-1-yl)phenylboronic acid (CAS No. 1914060-06-2) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features enable it to participate in diverse chemical reactions and biological interactions, positioning it as a valuable tool in pharmaceutical research, material science, and biotechnology. As research continues to uncover new methodologies for utilizing boronic acid derivatives, the potential applications of this compound are expected to expand further, driving innovation in both academic and industrial settings.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd